Cas no 53319-91-8 ((E)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-Buten-2-ol Acetate)

• Product Name: (E)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-Buten-2-ol Acetate
• CAS No: 53319-91-8
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 357565
• PubChem ID: 5797328
• Update Time: 2025-04-19

(E)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-Buten-2-ol Acetate Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, acetate, (3E)-
• (E)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-Buten-2-ol Acetate
• (E)-4-(2,6,6-Trimeth
• (E)-4-(2,6,6-trimethylcyclohex-1-en-1-yl)but-3-en-2-yl acetate
• (+/-)-beta-ionyl acetate, (E)-
• Q27266220
• b-Ionyl acetate
• 7416U6WD2T
• .BETA.-IONYL ACETATE, (E)-
• [(E)-4-(2,6,6-trimethylcyclohexen-1-yl)but-3-en-2-yl] acetate
• IONYL ACETATE, .BETA.-
• FEMA 3844
• .beta. Ionyl acetate
• CHEBI:169755
• .BETA.-LONYL ACETATE, (E)-(+/-)-
• beta-Ionyl acetate, (E)-(+/-)-
• (+/-)-.BETA.-LONYL ACETATE, (E)-
• FEMA no. 3844
• .BETA.-LONYL ACETATE [FHFI]
• (E)-beta-ionyl acetate
• (3E)-4-(2,6,6-trimethylcyclohex-1-en-1-yl)but-3-en-2-yl acetate
• (3E)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-Buten-2-ol 2-Acetate
• beta-Ionyl acetate, (E)-
• 3-Buten-2-ol 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)acetate
• SCHEMBL3503720
• beta-Ionyl acetate
• EINECS 244-736-2
• .BETA.-LONYL ACETATE, (E)-
• (E)-4-(2,6,6-trimethylcyclohex-1-enyl)but-3-en-2-yl acetate
• 53319-91-8
• Ionyl acetate, beta-
• WODKSVNXBYBTQC-CMDGGOBGSA-N
• 3-Buten-2-ol, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, acetate, (E)-
• 3-Buten-2-ol, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, 2-acetate, (3E)-
• UNII-7416U6WD2T
• .beta.-Ionyl acetate

• Inchi： 1S/C15H24O2/c1-11-7-6-10-15(4,5)14(11)9-8-12(2)17-13(3)16/h8-9,12H,6-7,10H2,1-5H3/b9-8+
• InChI Key： WODKSVNXBYBTQC-CMDGGOBGSA-N
• SMILES： O(C(C)=O)C(C)/C=C/C1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 236.17800
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.02080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids